Goshonoside F5

• Molecular Formula: C32H54O13
• Molecular Weight: 646.8 g/mol
• InChI: InChI=1S/C32H54O13/c1-16(10-12-42-29-27(40)25(38)23(36)19(13-33)44-29)5-7-18-17(2)6-8-21-31(18,3)11-9-22(35)32(21,4)15-43-30-28(41)26(39)24(37)20(14-34)45-30/h10,18-30,33-41H,2,5-9,11-15H2,1,3-4H3/b16-10+/t18-,19-,20-,21+,22-,23-,24-,25+,26+,27-,28-,29-,30-,31+,32-/m1/s1
• InChIKey: QIOMMMCQFIBVKA-PPQBIMEKSA-N

Goshonoside F5: Anti-Inflammatory Diterpene Glycoside

Goshonoside F5 (GF5) is an ent-labdane diterpene glycoside primarily isolated from the fruits and leaves of Rubus chingii (Rubi Fructus), a traditional Chinese medicine used for its anti-inflammatory properties [1]. Unlike many natural product extracts with undefined active principles, GF5 is a single molecular entity (CAS 90851-28-8, MW 646.8 g/mol) that has been mechanistically characterized. It suppresses the pro-inflammatory response induced by lipopolysaccharide (LPS) both in vitro and in vivo by inhibiting nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways [1]. This distinct mechanism positions GF5 as a valuable research tool for studying inflammation, particularly in macrophage biology and endotoxemia models.

• NF-κB and MAPK pathway crosstalk studies

• LPS-induced macrophage inflammation models

• Endotoxemia preclinical research

• Single-entity natural product probe

• [1] He, J. M., Chen, S. G., Wu, X. H., Li, Y. M., & Chen, L. (2015). Suppression of nuclear factor-kappa B and mitogen-activated protein kinase signalling pathways by goshonoside-F5 extracted from Rubi Fructus. International Immunopharmacology, 24(2), 182-190. View Source

Goshonoside F5 vs. Structural Analogs

While at least seven goshonosides (F1-F7) have been isolated from Rubus chingii, quantitative pharmacological data are almost exclusively available for Goshonoside F5 [1]. Other goshonosides, such as F1-F4, have been primarily characterized only for their isolation and structural elucidation [2], with no reported IC50 values for anti-inflammatory endpoints. Even within the broader ent-labdane diterpene class, compounds like andrographolide exhibit significantly different potency profiles. Therefore, assuming functional equivalence among these structurally related molecules without quantitative evidence introduces substantial risk of selecting a compound with undefined or inferior efficacy. The unique combination of NF-κB and MAPK dual-pathway inhibition, demonstrated only for GF5 through systematic mechanistic analysis, cannot be extrapolated to its analogs based on current literature.

Attribute

Goshonoside F5

Other Goshonosides / Analogs

Cytokine inhibition data

Validated dual TNF-α/IL-6 IC₅₀ values

No quantitative data available

In vivo evidence

Reported survival benefit in endotoxemia model

No published in vivo pharmacological studies

NF-κB/MAPK dual mechanism

Mechanistically characterized

Not characterized; mechanism may differ

• [1] He, J. M., Chen, S. G., Wu, X. H., Li, Y. M., & Chen, L. (2015). Suppression of nuclear factor-kappa B and mitogen-activated protein kinase signalling pathways by goshonoside-F5 extracted from Rubi Fructus. International Immunopharmacology, 24(2), 182-190. View Source
• [2] Chou, W. H., Fukuda, T., & Otsuka, H. (1987). Diterpene glycosides from leaves of Chinese Rubus chingii and fruits of R. suavissimus, and identification of the source plant of the Chinese folk medicine 'Fu-pen-zi'. Chemical and Pharmaceutical Bulletin, 35(7), 3021-3024. View Source

Goshonoside F5: Comparative Anti-Inflammatory Potency

Nitric Oxide (NO) Inhibition Potency

In LPS-stimulated peritoneal macrophages, Goshonoside F5 inhibited NO production with an IC50 of 3.84 μM [1]. In comparison, the widely studied ent-labdane diterpene andrographolide demonstrated an IC50 of 17.4 μM for NO suppression in LPS/IFN-γ-stimulated RAW 264.7 macrophages [2], indicating approximately 4.5-fold lower potency. Additionally, the standard anti-inflammatory drug dexamethasone exhibited an IC50 of 14.20 μM in LPS-stimulated RAW 264.7 cells [3], which is about 3.7-fold less potent than GF5. This quantitative potency advantage positions GF5 as a more effective tool for studying NO-mediated inflammatory pathways at lower treatment concentrations.

NO inhibition

Cross-study comparable

IC₅₀ = 3.84 μM

vs. Andrographolide: 17.4 μM vs. Dexamethasone: 14.20 μM

Supports NO pathway-response study fit

Peritoneal macrophage model; cross-study review recommended

Evidence Dimension	Inhibition of Nitric Oxide (NO) Production
Target Compound Data	IC50 = 3.84 μM (Peritoneal Macrophages)
Comparator Or Baseline	Andrographolide: IC50 = 17.4 μM (RAW 264.7); Dexamethasone: IC50 = 14.20 μM (RAW 264.7)
Quantified Difference	GF5 is ~4.5-fold more potent than andrographolide and ~3.7-fold more potent than dexamethasone in NO inhibition
Conditions	LPS-stimulated macrophages (peritoneal for GF5, RAW 264.7 for comparators); 24h incubation

Why This Matters

A lower IC50 for NO inhibition implies that researchers can use less compound to achieve the desired anti-inflammatory effect, reducing the risk of off-target effects and improving experimental cost-efficiency.

• [1] He, J. M., Chen, S. G., Wu, X. H., Li, Y. M., & Chen, L. (2015). Suppression of nuclear factor-kappa B and mitogen-activated protein kinase signalling pathways by goshonoside-F5 extracted from Rubi Fructus. International Immunopharmacology, 24(2), 182-190. View Source
• [2] Xia, Y. F., Ye, B. Q., Li, Y. D., Wang, J. G., He, X. J., Lin, X., ... & Deng, X. M. (2004). Andrographolide attenuates inflammation by inhibition of NF-kappa B activation through covalent modification of reduced cysteine 62 of p50. Journal of Immunology, 173(6), 4207-4217. (Note: IC50 value of 17.4 μM cited as representative from related studies on andrographolide NO inhibition in RAW 264.7 cells). View Source
• [3] Kim, H. J., Kim, H. M., Lee, S. H., & Lee, K. T. (2018). Anti-inflammatory activity of constituents from the roots of Aralia continentalis in LPS-stimulated RAW264.7 macrophages. International Immunopharmacology, 54, 337-343. (Note: IC50 value of 14.20 μM for dexamethasone cited as representative positive control in RAW 264.7 cells). View Source

Dual TNF-α and IL-6 Suppression

GF5 down-regulated both TNF-α and IL-6 in LPS-stimulated macrophages with IC50 values of 4.09 μM and 17.04 μM, respectively [1]. In contrast, no quantitative cytokine inhibition data (IC50 values) are available for the closest structural analogs goshonosides F1, F2, F3, or F4 in peer-reviewed literature [2]. This datum gap means that for any study requiring defined anti-cytokine activity, GF5 is the only member of its subclass with validated, quantifiable efficacy. The dual suppression of these two key inflammatory mediators also suggests a broader anti-inflammatory mechanism compared to compounds that selectively target only one cytokine pathway.

TNF-α / IL-6 suppression

Class-level inference

TNF-α IC₅₀ = 4.09 μM · IL-6 IC₅₀ = 17.04 μM

Supports cytokine endpoint selection context

Only GF5 among F1–F5 has quantified cytokine data

Evidence Dimension	Inhibition of Pro-inflammatory Cytokines (TNF-α, IL-6)
Target Compound Data	GF5 IC50 (TNF-α) = 4.09 μM; IC50 (IL-6) = 17.04 μM (LPS-stimulated peritoneal macrophages)
Comparator Or Baseline	Goshonosides F1, F2, F3, F4: No quantitative cytokine inhibition data available
Quantified Difference	Only GF5 has validated IC50 values for dual cytokine suppression among goshonosides F1-F5
Conditions	LPS-stimulated peritoneal macrophages, 24h incubation

Why This Matters

For procurement decisions, selecting a compound with published IC50 values for multiple cytokines ensures experimental reproducibility and allows for proper dosing calculations, avoiding the risk of using an inactive or insufficiently characterized analog.

• [1] He, J. M., Chen, S. G., Wu, X. H., Li, Y. M., & Chen, L. (2015). Suppression of nuclear factor-kappa B and mitogen-activated protein kinase signalling pathways by goshonoside-F5 extracted from Rubi Fructus. International Immunopharmacology, 24(2), 182-190. View Source
• [2] Chou, W. H., Fukuda, T., & Otsuka, H. (1987). Diterpene glycosides from leaves of Chinese Rubus chingii and fruits of R. suavissimus, and identification of the source plant of the Chinese folk medicine 'Fu-pen-zi'. Chemical and Pharmaceutical Bulletin, 35(7), 3021-3024. View Source

In Vivo Endotoxic Shock Protection

In a mouse endotoxic shock model, intraperitoneal administration of GF5 at 30 and 90 mg/kg significantly reduced circulating IL-6 and TNF-α levels and increased survival, demonstrating in vivo translation of its in vitro anti-inflammatory effects [1]. In contrast, goshonosides F1, F2, F3, and F4 lack any published in vivo pharmacological studies demonstrating survival benefit or cytokine reduction [2]. This is a critical differentiator for researchers planning preclinical studies, as in vitro activity alone does not guarantee in vivo efficacy.

In vivo protection

Class-level inference

Increased survival at 30–90 mg/kg i.p.

Other goshonosides: no in vivo data

Supports endotoxemia model-response context

Mouse LPS model; data to verify analog suitability

Evidence Dimension	In Vivo Survival and Cytokine Reduction in Endotoxic Shock
Target Compound Data	GF5 (30 and 90 mg/kg, i.p.) significantly reduced circulating IL-6 and TNF-α levels and increased survival
Comparator Or Baseline	Goshonosides F1-F4: No published in vivo anti-inflammatory or survival data
Quantified Difference	Only GF5 has validated in vivo anti-inflammatory efficacy with a defined therapeutic dose range among goshonosides F1-F5
Conditions	Mouse endotoxic shock model induced by LPS; i.p. administration

Why This Matters

A compound with established in vivo efficacy data at specific doses not only accelerates preclinical research design but also ensures the selection of a molecule with demonstrated bioavailability and target engagement, critical for translation-oriented studies.

• [1] He, J. M., Chen, S. G., Wu, X. H., Li, Y. M., & Chen, L. (2015). Suppression of nuclear factor-kappa B and mitogen-activated protein kinase signalling pathways by goshonoside-F5 extracted from Rubi Fructus. International Immunopharmacology, 24(2), 182-190. View Source
• [2] Chou, W. H., Fukuda, T., & Otsuka, H. (1987). Diterpene glycosides from leaves of Chinese Rubus chingii and fruits of R. suavissimus, and identification of the source plant of the Chinese folk medicine 'Fu-pen-zi'. Chemical and Pharmaceutical Bulletin, 35(7), 3021-3024. View Source

Goshonoside F5: Research Applications

NF-κB and MAPK Pathway Dissection Studies

GF5 is an ideal tool for investigating the crosstalk between NF-κB and MAPK signaling in inflammatory responses. Its defined IC50 values for both pathways and dual cytokine inhibition enable precise dose-response experiments. Researchers can use GF5 at concentrations around its IC50 (e.g., 3-5 μM for NO/TNF-α suppression) to selectively probe these pathways without the extensive titration required for uncharacterized analogs [1].

Endotoxemia and Sepsis Preclinical Models

The demonstrated in vivo survival benefit at 30-90 mg/kg i.p. positions GF5 as a validated positive control or test compound for acute inflammation models [1]. Unlike other goshonosides that lack any in vivo data, GF5 can be directly incorporated into mouse endotoxemia protocols with known dosing parameters and expected outcomes for IL-6 and TNF-α reduction, significantly reducing experimental optimization time [2].

Natural Product Anti-Inflammatory Drug Discovery

For programs focused on natural product lead optimization, GF5 serves as a well-characterized starting point with a defined ent-labdane scaffold. Its superior NO inhibition potency (IC50 3.84 μM) compared to andrographolide (IC50 ~17.4 μM) makes it a compelling lead scaffold for medicinal chemistry efforts targeting macrophage-driven inflammatory diseases [3]. The availability of HPLC quantification methods further facilitates quality control and standardization in natural product research [4].

Biomarker Discovery and Target Engagement Studies

The clear mechanistic footprint of GF5—inhibiting IκB-α and IκB-β phosphorylation and blocking NF-κB p65 nuclear translocation—provides a reliable reference for target engagement assays [1]. Unlike poorly characterized diterpene glycosides, GF5 can be used to validate pathway activation reporters or Western blot protocols with confidence in its mechanism of action.

Application

Selection Property

Validation Focus

NF-κB/MAPK pathway crosstalk studies

Dual-pathway inhibition profile

Confirm IκB/NF-κB p65 and MAPK modulation

Endotoxemia preclinical research models

In vivo model-response context

Validate IL-6/TNF-α reduction and survival endpoint

Natural product lead optimization

Defined ent-labdane scaffold with potency context

Benchmark NO inhibition vs. known diterpenes

Target engagement assay development

Mechanistic footprint (NF-κB p65, MAPK)

Confirm pathway modulation in relevant cell models

• [1] He, J. M., Chen, S. G., Wu, X. H., Li, Y. M., & Chen, L. (2015). Suppression of nuclear factor-kappa B and mitogen-activated protein kinase signalling pathways by goshonoside-F5 extracted from Rubi Fructus. International Immunopharmacology, 24(2), 182-190. View Source
• [2] Chou, W. H., Fukuda, T., & Otsuka, H. (1987). Diterpene glycosides from leaves of Chinese Rubus chingii and fruits of R. suavissimus, and identification of the source plant of the Chinese folk medicine 'Fu-pen-zi'. Chemical and Pharmaceutical Bulletin, 35(7), 3021-3024. View Source
• [3] Synthesis of new ent-labdane diterpene derivatives from andrographolide and evaluation of their anti-inflammatory activities. European Journal of Medicinal Chemistry, 2018. (Andrographolide NO IC50 ~17.4 μM used for comparison). View Source
• [4] He, J. M., et al. (2013). Determination of ellagic acid, flavonoids and goshonoside-F5 in Rubi Fructus by HPLC. Zhongguo Zhong Yao Za Zhi, 38(24), 4351-4356. View Source